Cas no 450357-09-2 (2-Propyn-1-amine,N-methyl-3-(5-pyrimidinyl)-)

2-Propyn-1-amine,N-methyl-3-(5-pyrimidinyl)- structure
450357-09-2 structure
Product Name:2-Propyn-1-amine,N-methyl-3-(5-pyrimidinyl)-
CAS No:450357-09-2
MF:C8H9N3
MW:147.177160978317
CID:327778
Update Time:2024-01-28

2-Propyn-1-amine,N-methyl-3-(5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-amine,N-methyl-3-(5-pyrimidinyl)-
    • 2-Propyn-1-amine, N-methyl-3-(5-pyrimidinyl)- (9CI)
    • 2-Propyn-1-amine, N-methyl-3-(5-pyrimidinyl)-
    • Inchi: 1S/C8H9N3/c1-9-4-2-3-8-5-10-7-11-6-8/h5-7,9H,4H2,1H3
    • InChI Key: DQPYQMMOVAIKDI-UHFFFAOYSA-N
    • SMILES: C(NC)C#CC1=CN=CN=C1

Computed Properties

  • Exact Mass: 147.08
  • Monoisotopic Mass: 147.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8A^2

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 263.2±20.0 °C(Predicted)
  • pka: 7.10±0.10(Predicted)
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